4-(4-isopropylbenzyl)thiomorpholine

• IUPAC Name: 4-[(4-propan-2-ylphenyl)methyl]thiomorpholine
• InChI: InChI=1S/C14H21NS/c1-12(2)14-5-3-13(4-6-14)11-15-7-9-16-10-8-15/h3-6,12H,7-11H2,1-2H3
• InChI Key: OMRDFYAADUYWGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2CCSCC2
• Molecular Formula: C14H21NS
• Molecular Weight: 235.39 g/mol
• Solubility: 1.1 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(4-Isopropylbenzyl)thiomorpholine is a thiomorpholine derivative featuring a six-membered ring containing one sulfur and one nitrogen atom, substituted at the nitrogen with a 4-isopropylbenzyl group. For instance, 4-(4-nitrophenyl)thiomorpholine is a precursor for antimycobacterial and antidiabetic agents , while 4-(4-chlorobenzyl)thiomorpholine (CAS 17494-26-7) is a commercial intermediate .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Effects on Benzyl-Thiomorpholine Derivatives

The benzyl group’s substituent significantly impacts electronic, steric, and biological properties. Key comparisons include:

Compound	Substituent	Molecular Weight	Key Properties/Applications	Evidence Source
4-(4-Nitrophenyl)thiomorpholine	NO₂	238.3 g/mol	Precursor for antimycobacterial agents; forms C–H···O hydrogen bonds in crystals
4-(4-Chlorobenzyl)thiomorpholine	Cl	227.75 g/mol	Intermediate in drug synthesis; commercial availability
4-(4-Fluorobenzyl)thiomorpholine	F	211.3 g/mol	Structural analog with reduced steric hindrance
4-(4-Isopropylbenzyl)thiomorpholine	iPr	~237.4 g/mol*	Hypothesized higher lipophilicity and steric bulk	—

*Estimated based on molecular formula (C₁₄H₂₁NS).

The nitro group in 4-(4-nitrophenyl)thiomorpholine enables hydrogen bonding and stacking interactions in crystals, which are absent in morpholine analogs . The isopropyl group, being bulkier and more lipophilic, may hinder crystallization but improve membrane permeability in bioactive contexts.

Heterocyclic Ring Modifications: Thiomorpholine vs. Morpholine

Replacing oxygen (morpholine) with sulfur (thiomorpholine) alters electronic and structural properties:

Property	Thiomorpholine Derivatives	Morpholine Derivatives	Evidence Source
Lipophilicity (LogP)	Higher (S atom increases hydrophobicity)	Lower
Metabolic Stability	Lower (S susceptible to oxidation)	Higher
Solid-State Interactions	C–H···O/S bonds; aromatic stacking	Fewer weak interactions
Bioactivity	Broader antimicrobial spectrum*	Selective Gram-positive activity

Morpholine analogs, however, exhibit stronger Gram-positive antibacterial effects .

Physicochemical and Structural Analysis

• Crystallography : 4-(4-Nitrophenyl)thiomorpholine adopts a chair conformation with axial aryl groups, stabilized by C–H···O bonds . Morpholine analogs lack sulfur’s polarizability, leading to less cohesive crystal packing .
• Hirshfeld Surface Analysis : Thiomorpholine derivatives exhibit higher sulfur-mediated van der Waals interactions compared to morpholines .